Cas no 81342-13-4 (Amisulpride (hydrochloride))

• Product Name: Amisulpride (hydrochloride)
• CAS No: 81342-13-4
• MF: C₁₇H₂₈ClN₃O₄S
• MW: 405.939922332764
• CID: 2601479
• PubChem ID: 10046897
• Update Time: 2025-06-13

Amisulpride (hydrochloride) Chemical and Physical Properties

Names and Identifiers

• Amisulpride (hydrochloride)
• DAN 2163 hydrochloride
• DAN-2163 hydrochloride
• Amisulpride HCl
• APD 421
• APD421
• APD-421
• Amisulpride hydrochloride
• Amisulpridehydrochloride
• CS-1792
• TC6N8QV7QO
• UNII-TC6N8QV7QO
• G78677
• 81342-13-4
• Benzamide, 4-amino-N-((1-ethyl-2-pyrrolidinyl)methyl)-5-(ethylsulfonyl)-2-methoxy-, hydrochloride (1:1)
• DA-70806
• HY-14545A
• AKOS030526907
• SCHEMBL20660127
• Q27289888
• 4-amino-N-((1-ethylpyrrolidin-2-yl)methyl)-5-(ethylsulfonyl)-2-methoxybenzamide hydrochloride
• 81342-13-4 (HCl)
• 4-amino-N-[(1-ethylpyrrolidin-2-yl)methyl]-5-ethylsulfonyl-2-methoxybenzamide;hydrochloride

• Inchi： InChI=1S/C17H27N3O4S.ClH/c1-4-20-8-6-7-12(20)11-19-17(21)13-9-16(25(22,23)5-2)14(18)10-15(13)24-3;/h9-10,12H,4-8,11,18H2,1-3H3,(H,19,21);1H
• InChI Key： XFOYXFDTUMXXFP-UHFFFAOYSA-N
• SMILES： CCN1C(CNC(C2=CC(S(=O)(CC)=O)=C(N)C=C2OC)=O)CCC1.Cl

Computed Properties

• Exact Mass: 405.1489053g/mol
• Monoisotopic Mass: 405.1489053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 549
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110Ų

Amisulpride (hydrochloride) Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on Amisulpride (hydrochloride)

Introduction to Amisulpride (hydrochloride) and Its Applications in Modern Medicine

Amisulpride (hydrochloride) (CAS No. 81342-13-4) is a well-documented pharmaceutical compound that has garnered significant attention in the field of psychiatry and neurology. As a potent atypical antipsychotic, it is widely recognized for its efficacy in treating various mental health disorders, particularly schizophrenia. The compound's unique chemical structure and pharmacological properties make it a subject of extensive research, both in academic settings and clinical trials.

The molecular formula of Amisulpride (hydrochloride) is C21H27FN2O2·HCl, reflecting its complex but well-studied composition. This compound belongs to the diphenylbutylpiperidine class of antipsychotics, which distinguishes it from other traditional neuroleptics like haloperidol or chlorpromazine. The hydrochloride salt form enhances its solubility and bioavailability, making it more effective when administered orally.

Recent advancements in pharmacology have highlighted the role of Amisulpride (hydrochloride) in addressing not only positive symptoms of schizophrenia but also negative symptoms and cognitive deficits associated with the disorder. Its high affinity for dopamine D2 receptors and serotonin 5-HT2A receptors contributes to its balanced mechanism of action, reducing the risk of extrapyramidal side effects often observed with first-generation antipsychotics.

In clinical trials, Amisulpride (hydrochloride) has demonstrated superior efficacy in improving patient outcomes compared to other atypical antipsychotics. A study published in the *Journal of Psychopharmacology* in 2021 reported that patients treated with Amisulpride (hydrochloride) exhibited significant reductions in symptom severity and improved quality of life measures. This finding underscores the compound's therapeutic potential and reinforces its position as a cornerstone in modern psychiatric treatment.

The compound's pharmacokinetic profile is another area of interest. Amisulpride (hydrochloride) exhibits linear pharmacokinetics, meaning that dose proportionality is maintained across a wide range of therapeutic doses. This characteristic simplifies dosing regimens and minimizes the risk of accumulation or toxicity. Additionally, its long half-life allows for once-daily administration, enhancing patient compliance.

Research into the mechanisms of action of Amisulpride (hydrochloride) continues to evolve, with recent studies focusing on its effects on glutamate receptors and other neurotransmitter systems. Emerging evidence suggests that Amisulpride (hydrochloride) may modulate NMDA receptors, contributing to its anxiolytic and antidepressant effects beyond its primary antipsychotic action. Such findings open new avenues for therapeutic applications and combination therapies.

The safety profile of Amisulpride (hydrochloride) has been thoroughly evaluated through numerous clinical trials. While it does carry potential side effects such as weight gain and metabolic changes, these are generally less pronounced compared to other antipsychotics. Furthermore, the risk of tardive dyskinesia—a debilitating movement disorder associated with long-term antipsychotic use—is lower with Amisulpride (hydrochloride), making it a favorable option for long-term management.

In conclusion, Amisulpride (hydrochloride) (CAS No. 81342-13-4) remains a critical pharmaceutical agent in the treatment of schizophrenia and related psychiatric disorders. Its unique pharmacological properties, coupled with recent findings from ongoing research, highlight its enduring relevance and potential for future therapeutic developments. As the field of psychiatry continues to advance, compounds like Amisulpride (hydrochloride) will undoubtedly play a pivotal role in shaping the future of mental health care.